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Compound of Interest

Compound Name: 2-aminoethyl Acetate

Cat. No.: B1595491

Disclaimer: Direct research on the specific biological activities of 2-aminoethyl acetate is
limited in publicly available scientific literature. The primary role of this compound is as a
versatile synthetic intermediate in organic chemistry. This guide provides a comprehensive
overview of its chemical properties and explores the putative biological relevance by examining
the well-documented activities of its hydrolysis products—ethanolamine and acetate—and
related compounds. The information is intended for researchers, scientists, and drug
development professionals.

Introduction to 2-Aminoethyl Acetate

2-Aminoethyl acetate, also known as O-acetylethanolamine, is an organic compound
featuring both a primary amine (-NHz2) and an ester (-OCOCHS3) functional group, connected by
an ethyl bridge.[1] This bifunctional nature makes it a valuable building block in the synthesis of
more complex molecules, including heterocyclic compounds that are often the core of
pharmaceutical agents.[1] While it has been identified in organisms like Lens culinaris (lentil)
and Vicia faba (fava bean), its endogenous biological functions, if any, are not well
characterized.[2]

In a biological environment, it is highly probable that 2-aminoethyl acetate would be subject to
hydrolysis by esterase enzymes, breaking it down into ethanolamine and acetic acid (acetate).
Therefore, understanding the biological activities of these two metabolites is crucial for
predicting the potential physiological effects of 2-aminoethyl acetate.
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Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-aminoethyl acetate is presented
in Table 1. This data is essential for its handling, formulation, and use in experimental settings.

Property Value Reference(s)
Chemical Formula C4HoNO2 [2][3]
Molecular Weight 103.12 g/mol [2][3]

CAS Number 1854-30-4 [2][3]

IUPAC Name 2-aminoethyl acetate [2]

O-Acetylethanolamine, 2-
Synonyms ) [2][3]
Acetoxyethylamine

Melting Point 131 °C [3]
Boiling Point 160-161 °C (at 4 Torr) [3]
pKa 8.30 £ 0.10 (Predicted) [3]
SMILES CC(=O)OCCN [2]

Role in Chemical Synthesis

The primary application of 2-aminoethyl acetate is in organic synthesis. Its dual functionality
allows it to serve as a precursor for a wide range of more complex molecules.[1]
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Figure 1: Synthetic utility of 2-aminoethyl acetate.

Experimental Protocol Example: Synthesis of Heterocyclic Compounds While specific protocols
for a single, key experiment are not available due to the lack of focused research, a general
approach for its use can be described. For instance, in the synthesis of certain nitrogen-
containing heterocycles, the primary amine of 2-aminoethyl acetate can act as a nucleophile,
attacking an electrophilic center of another reactant to initiate cyclization. The ester group might
be retained in the final product or hydrolyzed in a subsequent step.[1]

Putative Biological Relevance via Hydrolysis

The ester linkage in 2-aminoethyl acetate is susceptible to hydrolysis, especially in the
presence of esterase enzymes common in biological systems. This reaction yields
ethanolamine and acetate, both of which are biologically active molecules with well-defined
roles and signaling pathways.
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Figure 2: Enzymatic hydrolysis of 2-aminoethyl acetate.

Ethanolamine is an essential molecule in human physiology, primarily obtained from the diet.[4]
It serves as a crucial precursor for the synthesis of phosphatidylethanolamine (PE), the second
most abundant phospholipid in mammalian cell membranes.[4][5]

Key Roles of Ethanolamine and Phosphatidylethanolamine (PE):

» Membrane Structure: PE is integral to the structural integrity and fluidity of cellular
membranes, particularly the inner mitochondrial membrane.[6][7]

o Cell Growth: Ethanolamine acts as a growth factor, stimulating the proliferation of
mammalian cells in culture by promoting the synthesis of phospholipids.[4]

» Autophagy: PE plays a key role in the initiation of autophagy, a cellular process for degrading
and recycling cellular components.[4][6]

e Membrane Dynamics: Due to the small size of its headgroup, PE can induce membrane
curvature, which is important for processes like membrane fusion and fission.[4][6]
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¢ Protein Folding: It functions as a lipid chaperone, assisting in the proper folding of certain
membrane proteins.[4][5]

Acetate is a short-chain fatty acid that plays a central role in metabolism and cellular signaling.
[8] It can be utilized as an energy source or as a substrate for lipid synthesis and protein
acetylation.[8] Acetate exerts its effects through at least two major signaling pathways.[9][10]
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Figure 3: Major signaling pathways of acetate.
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Acetate Signaling Pathways:

e G-Protein Signaling Branch: Acetate can act as a ligand for G-protein coupled receptors like
Free Fatty Acid Receptor 2 and 3 (FFAR2/3). This pathway is particularly active in immune
cells and can modulate inflammatory responses through downstream effectors like PLC and
CAMP.[9][10]

o Acetyl-CoA Signaling Branch: In virtually all cell types, acetate is converted to acetyl-CoA by
the enzyme ACSS2. Acetyl-CoA is a central metabolic intermediate and the donor for
acetylation of proteins, including histones, which plays a critical role in regulating gene
expression and enzyme activity.[8][9][10] This branch is also linked to the activation of AMPK
kinase cascades, which regulate cellular energy homeostasis.[9]

Biological Activities of Related Compounds

While data on 2-aminoethyl acetate is scarce, research on polymers and derivatives provides
some insights into the potential applications of this chemical scaffold.
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. Observed Biological
Compound/Material L . Reference(s)
Activities |/ Properties

A cationic polymer scaffold.
When modified to create a
balanced mixed-charge

(polyampholyte) surface, it

) exhibits improved blood
Poly(2-aminoethyl

compatibility by preventin 11
methacrylate) (PAEMA) P y by p g [11]

coagulation and complement
activation, similar to
zwitterionic materials. This
makes it a candidate for

biomedical coatings.

Synthesized compounds
based on the N-(2-aminoethyl)
scaffold have shown
pronounced antiarrhythmic
N-(2-acyloxy...)-N-(2- o ) o
] ] activity with low toxicity in
aminoethyl)carboxamide o ) ) [12]
o preclinical studies. This
derivatives
suggests the core structure
could be a useful backbone for
developing cardiovascular

drugs.

The general strategy of
creating amino acid esters is
used to improve the membrane
permeability and oral
bioavailability of parent drugs.
Amino Acid Ester Prodrugs These prodrugs are designed [13]
to be hydrolyzed by esterases
in the body to release the
active drug, a principle that
would apply to 2-aminoethyl

acetate itself.
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Conclusion

2-Aminoethyl acetate is a well-established building block in synthetic chemistry but remains a
largely uncharacterized molecule in terms of its direct biological activities. There is a notable
absence of quantitative data (e.g., ICso, ECso values) and detailed experimental studies on its
interaction with biological systems.

The most probable fate of 2-aminoethyl acetate in vivo is rapid hydrolysis into ethanolamine
and acetate. The biological effects would therefore likely be dictated by the activities of these
two well-understood metabolites. Ethanolamine is fundamental for the synthesis of membrane
phospholipids, impacting cell structure and growth, while acetate is a key player in energy
metabolism and epigenetic regulation through distinct signaling pathways. Future research
could explore the stability of 2-aminoethyl acetate in biological media and investigate whether
the intact molecule has any unique pharmacological properties before its inevitable hydrolysis.
For drug development professionals, its scaffold may be of interest for creating novel
compounds, as suggested by studies on related derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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